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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data and

synthetic protocols for 4-Bromo-3-methoxyaniline, a key intermediate in the pharmaceutical

and agrochemical industries. Due to a notable absence of quantitative solubility data in publicly

accessible literature, this document focuses on qualitative solubility and provides detailed

experimental methodologies for its determination. Furthermore, a proven synthetic route is

detailed, offering a clear pathway for its preparation.

Physicochemical Properties
4-Bromo-3-methoxyaniline is a solid at room temperature with the following properties:

Property Value

Molecular Formula C₇H₈BrNO

Molecular Weight 202.05 g/mol [1]

Melting Point 96-100 °C

Appearance Yellow to brown crystalline solid

Solubility Profile
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Quantitative solubility data for 4-Bromo-3-methoxyaniline in various solvents is not readily

available in scientific literature. However, based on the solubility of structurally similar

compounds and information from chemical suppliers, a qualitative solubility profile can be

summarized. Aromatic amines with significant halogen substitution, like 4-Bromo-3-
methoxyaniline, generally exhibit poor solubility in aqueous solutions and good solubility in

common organic solvents. One supplier notes its "slight water solubility and high solubility in

organic solvents"[2].

Table 1: Qualitative Solubility of 4-Bromo-3-methoxyaniline and Related Compounds
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Solvent Compound Solubility Rationale / Notes

Water
4-Bromo-3-

methoxyaniline
Slight

The hydrophobic

nature of the

brominated benzene

ring likely dominates

over the hydrophilic

character of the amine

and methoxy groups.

Organic Solvents
4-Bromo-3-

methoxyaniline
High

Expected to be

soluble in a range of

common organic

solvents due to its

organic structure[2].

Water 4-Bromoaniline Moderately Soluble

A structurally similar

compound without the

methoxy group[3].

Ethanol 4-Bromoaniline Soluble

A common polar protic

solvent for organic

compounds[3].

Ether 4-Bromoaniline Soluble

A common non-polar

aprotic solvent for

organic compounds[3]

[4].

Chloroform 4-Bromoaniline Soluble

A common polar

aprotic solvent for

organic

compounds[3].

Aqueous HCl 4-Bromoaniline Soluble

The basic amine

group reacts with acid

to form a more soluble

salt[4].
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Experimental Protocols
Synthesis of 4-Bromo-3-methoxyaniline
A common and effective method for the synthesis of 4-Bromo-3-methoxyaniline is the

reduction of 1-bromo-2-methoxy-4-nitrobenzene.

Materials and Equipment:

1-bromo-2-methoxy-4-nitrobenzene

Tetrahydrofuran (THF)

Ammonium chloride (NH₄Cl)

Zinc powder

Diatomaceous earth (Celite)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Filtration apparatus

Rotary evaporator

Separatory funnel

Procedure:[5]
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Reaction Setup: In a round-bottom flask, dissolve 1-bromo-2-methoxy-4-nitrobenzene (e.g.,

23 g, 99.6 mmol) in tetrahydrofuran (e.g., 200 mL).

Addition of Reagents: To this solution, add ammonium chloride (e.g., 64 g, 1.2 mol) and zinc

powder (e.g., 78.1 g, 1.2 mol).

Reaction: Heat the reaction mixture to reflux and maintain for an extended period (e.g.,

overnight).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Filtration: Filter the mixture through a pad of diatomaceous earth to remove solid residues.

Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

Extraction: Partition the resulting residue between water (e.g., 200 mL) and ethyl acetate

(e.g., 200 mL) in a separatory funnel.

Washing: Separate the organic layer and wash it with a brine solution (e.g., 100 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield 4-bromo-3-methoxyaniline as a yellow solid.

Determination of Qualitative Solubility
This protocol outlines a general procedure for determining the qualitative solubility of 4-Bromo-
3-methoxyaniline in various solvents.

Materials and Equipment:

4-Bromo-3-methoxyaniline

A selection of solvents (e.g., water, ethanol, acetone, toluene, hexane)

Small test tubes or vials

Vortex mixer

Spatula
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Pipettes

Procedure:

Sample Preparation: Add a small, accurately weighed amount of 4-Bromo-3-
methoxyaniline (e.g., 10 mg) to a clean, dry test tube.

Solvent Addition: Add a small volume of the desired solvent (e.g., 1 mL) to the test tube.

Mixing: Vigorously mix the contents of the test tube using a vortex mixer for at least 1 minute.

Observation: Visually inspect the solution to determine if the solid has completely dissolved.

Classification:

Soluble: If the solid dissolves completely.

Slightly Soluble: If a significant portion of the solid dissolves, but some remains

undissolved.

Insoluble: If the solid does not appear to dissolve.

Repeat: Repeat the procedure for each solvent to be tested.
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Caption: Workflow for the synthesis of 4-Bromo-3-methoxyaniline.
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Caption: General workflow for qualitative solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methoxyaniline
https://www.maksons.co.in/4-bromo-3-methoxy-aniline-8319448.html
https://www.maksons.co.in/4-bromo-3-methoxy-aniline-8319448.html
https://www.ketonepharma.com/4-bromoaniline/
https://www.reddit.com/r/chemhelp/comments/l6dzbx/solubility_of_4bromo_aniline_in_solvents/?rdt=45242
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6465920.htm
https://www.benchchem.com/product/b105682#4-bromo-3-methoxyaniline-solubility-data
https://www.benchchem.com/product/b105682#4-bromo-3-methoxyaniline-solubility-data
https://www.benchchem.com/product/b105682#4-bromo-3-methoxyaniline-solubility-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

